Cas no 2166906-07-4 (methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate
• CAS No: 2166906-07-4
• MF: C₆H₁₀FNO₄S
• MW: 211.211304187775
• CID: 6298929
• PubChem ID: 137951905
• Update Time: 2025-05-19

methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate
• EN300-1698684
• 2166906-07-4

• Inchi： 1S/C6H10FNO4S/c1-12-6(9)5-2-4(3-8-5)13(7,10)11/h4-5,8H,2-3H2,1H3
• InChI Key： AMPNMPWYYCJMCB-UHFFFAOYSA-N
• SMILES： S(C1CNC(C(=O)OC)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 211.03145714g/mol
• Monoisotopic Mass: 211.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate

Methyl 4-(Fluorosulfonyl)Pyrrolidine-2-Carboxylate: A Comprehensive Overview

Methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate, identified by the CAS number 2166906-07-4, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyrrolidine ring substituted with a fluorosulfonyl group at the 4-position and a methyl ester at the 2-position, making it a unique member of the pyrrolidine family.

The synthesis of methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate involves a series of carefully designed reactions, often employing advanced methodologies such as organocatalysis or transition metal-catalyzed processes. Recent studies have highlighted the importance of fluorinated sulfonyl groups in enhancing the bioavailability and stability of compounds, which has driven interest in this particular derivative. The fluorosulfonyl group not only imparts electronic effects but also contributes to the molecular rigidity, making it an attractive moiety for drug design.

In terms of applications, methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate has shown promise in various fields. In pharmaceutical research, this compound has been explored as a potential lead for developing novel therapeutics targeting specific biological pathways. For instance, recent findings suggest that it may exhibit inhibitory activity against certain enzymes involved in metabolic disorders. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, where fluorinated groups are known to enhance performance metrics such as conductivity and stability.

The chemical stability of methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate under various conditions has been extensively studied. Research indicates that the compound demonstrates remarkable thermal stability, which is crucial for its potential use in high-temperature applications. Furthermore, its solubility profile has been optimized through structural modifications, making it suitable for formulation in both aqueous and organic media.

From an environmental perspective, the ecological impact of methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate has been a topic of recent investigations. Studies have shown that under controlled conditions, the compound undergoes biodegradation efficiently, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry and green practices in modern industries.

In conclusion, methyl 4-(fluorosulfonyl)pyrrolidine-2-carboxylate (CAS No. 2166906-07-4) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structural features and favorable chemical properties position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing modern chemistry.